Cas no 2227866-00-2 ((2S)-4-amino-1-fluorobutan-2-ol)

• Product Name: (2S)-4-amino-1-fluorobutan-2-ol
• CAS No: 2227866-00-2
• MF: C₄H₁₀FNO
• MW: 107.126704692841
• CID: 6320786
• PubChem ID: 165616087
• Update Time: 2025-10-30

(2S)-4-amino-1-fluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-amino-1-fluorobutan-2-ol
• 2227866-00-2
• EN300-1822624

• Inchi： 1S/C4H10FNO/c5-3-4(7)1-2-6/h4,7H,1-3,6H2/t4-/m0/s1
• InChI Key： OJDVYHXJGFDQRZ-BYPYZUCNSA-N
• SMILES： FC[C@H](CCN)O

Computed Properties

• Exact Mass: 107.074642105g/mol
• Monoisotopic Mass: 107.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 42.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-4-amino-1-fluorobutan-2-ol

Comprehensive Overview of (2S)-4-amino-1-fluorobutan-2-ol (CAS No. 2227866-00-2)

(2S)-4-amino-1-fluorobutan-2-ol (CAS No. 2227866-00-2) is a chiral fluorinated amino alcohol with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific (2S) configuration, has garnered attention due to its unique structural features, including a fluorine atom and an amino group, which make it a valuable intermediate in drug discovery and development. Researchers are increasingly exploring its applications in peptide synthesis, enzyme inhibition, and prodrug design, aligning with the growing demand for targeted therapeutics and precision medicine.

The incorporation of fluorine into organic molecules, such as (2S)-4-amino-1-fluorobutan-2-ol, is a hot topic in modern chemistry. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, making it a key strategy in drug optimization. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of fluorinated building blocks like this compound. Users frequently search for terms like "fluorinated amino alcohols in drug design" or "CAS 2227866-00-2 applications", reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, (2S)-4-amino-1-fluorobutan-2-ol offers versatility. Its chiral center and functional groups enable its use in asymmetric catalysis and stereoselective reactions, which are critical for producing enantiomerically pure pharmaceuticals. The compound's water solubility and stability under physiological conditions also make it attractive for bioconjugation and biomarker development. These properties align with the rising interest in theranostics and personalized healthcare, as evidenced by frequent searches for "chiral fluorinated compounds" and "amino alcohol derivatives."

In the context of green chemistry, (2S)-4-amino-1-fluorobutan-2-ol exemplifies the shift toward sustainable synthesis. Researchers are exploring eco-friendly routes to produce such fluorinated compounds, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production. Searches for "green synthesis of fluorinated amino alcohols" or "CAS 2227866-00-2 environmental impact" underscore this trend.

Quality control and analytical characterization of (2S)-4-amino-1-fluorobutan-2-ol are equally critical. Advanced techniques like HPLC, NMR, and mass spectrometry ensure its purity and stereochemical integrity, addressing common user queries such as "how to analyze CAS 2227866-00-2" or "specifications for (2S)-4-amino-1-fluorobutan-2-ol." Regulatory compliance, including GMP and ICH guidelines, further reinforces its suitability for preclinical and clinical studies.

In summary, (2S)-4-amino-1-fluorobutan-2-ol (CAS No. 2227866-00-2) represents a convergence of innovation, sustainability, and biomedical relevance. Its applications span drug development, catalysis, and diagnostics, resonating with current scientific and industrial priorities. As interest in fluorine chemistry and chiral intermediates grows, this compound is poised to play a pivotal role in shaping the future of life sciences and material engineering.